methyl 2-cycloheptyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate

• IUPAC Name: methyl 2-cycloheptyl-3-(2,4-dichloroanilino)-3-oxopropanoate
• InChI: InChI=1S/C17H21Cl2NO3/c1-23-17(22)15(11-6-4-2-3-5-7-11)16(21)20-14-9-8-12(18)10-13(14)19/h8-11,15H,2-7H2,1H3,(H,20,21)
• InChI Key: KZMQOQLSCRHZCT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1CCCCCC1)C(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H21Cl2NO3
• Molecular Weight: 358.3 g/mol

Description

Methyl 2-cycloheptyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate, also known as MK-886, is a potent inhibitor of 5-lipoxygenase-activating protein (FLAP). FLAP is a protein that is responsible for the activation of 5-lipoxygenase (5-LO), which is an enzyme involved in the biosynthesis of leukotrienes. Leukotrienes are inflammatory mediators that play a role in various diseases, including asthma, rheumatoid arthritis, and cardiovascular disease. MK-886 has been extensively studied for its potential therapeutic applications in these diseases.

Mechanism of Action

Methyl 2-cycloheptyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate inhibits FLAP, which is a protein that is responsible for the activation of 5-LO. 5-LO is an enzyme involved in the biosynthesis of leukotrienes. By inhibiting FLAP, methyl 2-cycloheptyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate reduces the production of leukotrienes, which are inflammatory mediators that play a role in various diseases.
Biochemical and Physiological Effects:
methyl 2-cycloheptyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate has been shown to have anti-inflammatory effects in various animal models of disease. It reduces the production of leukotrienes, which are inflammatory mediators that play a role in various diseases. methyl 2-cycloheptyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate has also been shown to reduce airway inflammation, joint inflammation, and atherosclerosis in animal models.

Advantages and Limitations for Lab Experiments

Methyl 2-cycloheptyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate is a potent inhibitor of FLAP and has been extensively studied for its potential therapeutic applications in various diseases. However, there are some limitations to its use in lab experiments. methyl 2-cycloheptyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate has been shown to have some off-target effects, which may complicate the interpretation of results. Additionally, the optimal dosing and administration of methyl 2-cycloheptyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate may vary depending on the disease model being studied.

Future Directions

There are many future directions for the study of methyl 2-cycloheptyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate. One area of interest is the development of more selective FLAP inhibitors that have fewer off-target effects. Another area of interest is the study of the role of leukotrienes in various diseases, and the potential therapeutic applications of FLAP inhibitors like methyl 2-cycloheptyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate. Finally, the development of new animal models of disease that better mimic human disease may help to better understand the potential therapeutic applications of methyl 2-cycloheptyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate.

Scientific Research Applications

Methyl 2-cycloheptyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate has been extensively studied for its potential therapeutic applications in various diseases. In asthma, methyl 2-cycloheptyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate has been shown to reduce airway inflammation and improve lung function in animal models. In rheumatoid arthritis, methyl 2-cycloheptyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate has been shown to reduce joint inflammation and cartilage destruction in animal models. In cardiovascular disease, methyl 2-cycloheptyl-3-[(2,4-dichlorophenyl)amino]-3-oxopropanoate has been shown to reduce atherosclerosis and improve vascular function in animal models.